Cas no 1805555-07-0 (3-Bromo-5-methyl-4-nitromandelic acid)

• Product Name: 3-Bromo-5-methyl-4-nitromandelic acid
• CAS No: 1805555-07-0
• MF: C₉H₈BrNO₅
• MW: 290.06752204895
• CID: 4942559
• Update Time: 2023-08-22

3-Bromo-5-methyl-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-4-nitromandelic acid

• Inchi： 1S/C9H8BrNO5/c1-4-2-5(8(12)9(13)14)3-6(10)7(4)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： QKWIMTZOUWZPRC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1[N+](=O)[O-])C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.7
• Topological Polar Surface Area: 103